Cas no 87932-49-8 (3-chloro-4,5-dihydroxy-benzoic acid)

• Product Name: 3-chloro-4,5-dihydroxy-benzoic acid
• CAS No: 87932-49-8
• MF: C₇H₅ClO₄
• MW: 188.56520152092
• MDL: MFCD01742816
• CID: 992886
• PubChem ID: 54358
• Update Time: 2025-04-20

3-chloro-4,5-dihydroxy-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4,5-dihydroxybenzoic acid
• Nsc21187
• Benzoic acid, 3-chloro-4,5-dihydroxy-
• AK142333
• GGUNECQLDCNDDY-UHFFFAOYSA-N
• FCH844687
• AX8282191
• ST24042024
• 3-chloro-4,5-dihydroxy-benzoic acid
• AKOS006275956
• 3-Chloro-4,5-dihydroxybenzoicacid
• 79188-95-7
• SCHEMBL1458206
• NSC 21187
• MFCD01742816
• W17154
• 87932-49-8
• NSC-21187
• DS-7518
• CS-0068147
• DTXSID401000328
• DB-240893

• MDL： MFCD01742816
• Inchi： 1S/C7H5ClO4/c8-4-1-3(7(11)12)2-5(9)6(4)10/h1-2,9-10H,(H,11,12)
• InChI Key： GGUNECQLDCNDDY-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C(=O)O)C=1)O)O

Computed Properties

• Exact Mass: 187.9876363g/mol
• Monoisotopic Mass: 187.9876363g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 77.8

Experimental Properties

• Boiling Point: 391.7°C at 760 mmHg

3-chloro-4,5-dihydroxy-benzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives